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Compound of Interest

Compound Name: Allylcyclohexane

Cat. No.: B1217954 Get Quote

For laboratory professionals, the proper disposal of chemical waste is a critical component of

ensuring a safe and compliant research environment. Allylcyclohexane, a flammable and

hazardous chemical, requires strict adherence to disposal protocols to mitigate risks to

personnel and the environment. This guide provides detailed, step-by-step procedures for the

safe handling and disposal of allylcyclohexane, aligning with industry best practices and

regulatory requirements.

Immediate Safety and Handling Protocols
Before beginning any procedure involving allylcyclohexane, ensure that all requisite safety

measures are in place.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[1][2]

Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber).[1][2]

Body Protection: Wear a flame-retardant lab coat and appropriate protective clothing to

prevent skin exposure.[1][2]

Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Handling and Storage:
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Handle allylcyclohexane in a well-ventilated area, preferably within a chemical fume hood.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][3]

Store away from heat, sparks, open flames, and other ignition sources.[1][2] "No smoking"

policies should be strictly enforced in storage and handling areas.

Use only non-sparking tools and take precautionary measures against static discharge.[1][2]

[3] Ground and bond containers and receiving equipment.[1][2][3]

Hazard Profile of Allylcyclohexane
Allylcyclohexane is classified as a hazardous substance. Understanding its specific hazards

is essential for appreciating the necessity of proper disposal procedures. Chemical waste

generators are responsible for determining if a discarded chemical is classified as hazardous

and must consult local, regional, and national regulations for complete and accurate

classification.[1]
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Property Data

Physical State Colorless Liquid[2][3]

Molecular Formula C₉H₁₆[4]

Boiling Point 148-149 °C / 760 mmHg

Density 0.803 g/mL at 25 °C

Flash Point 29 °C (84.2 °F)

GHS Hazard Codes

H226 (Flammable liquid and vapor), H301 (Toxic

if swallowed), H304 (May be fatal if swallowed

and enters airways), H318 (Causes serious eye

damage), H413 (May cause long lasting harmful

effects to aquatic life)[4]

Hazard Classes

Flammable Liquid (Category 3), Acute Toxicity,

Oral (Category 3), Aspiration Hazard (Category

1), Serious Eye Damage (Category 1)[4]

EPA Waste Code
Likely D001 for ignitability due to its low flash

point.[5]

UN Number UN3295[1]

Proper Shipping Name
Hydrocarbons, liquid, n.o.s. (Allylcyclohexane)

[1]

Step-by-Step Disposal Procedure
Disposal of allylcyclohexane must be handled through a licensed hazardous waste

management program.[6][7] Under no circumstances should it be disposed of down the drain

or in regular trash.[1][8]

Step 1: Waste Collection

Container Selection: Use a dedicated, compatible container for collecting allylcyclohexane
waste. The container must be in good condition, free from leaks or cracks, and have a tightly
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sealing lid.[9][10] Plastic containers are often preferred over glass to minimize the risk of

breakage.[6]

Segregation: Do not mix allylcyclohexane with other incompatible waste streams. It should

be collected as a non-halogenated organic solvent waste.

Step 2: Labeling the Waste Container

Proper labeling is a critical regulatory requirement.[6] Affix a "Hazardous Waste" tag or label

to the container as soon as waste is first added.[6][10]

The label must include the following information:

The words "Hazardous Waste".[6]

The full chemical name: "Allylcyclohexane". Do not use abbreviations or chemical

formulas.[6]

An accurate estimation of the quantity.

The date of waste generation (the date you first add waste to the container).[6]

The place of origin (e.g., Department, Room Number).[6]

The name and contact information of the Principal Investigator or responsible party.[6]

Checkmarks for the appropriate hazard pictograms (e.g., Flammable, Health Hazard,

Environmental Hazard).[6]

Step 3: Storing the Waste Container

Keep the hazardous waste container tightly closed at all times, except when adding waste.[9]

[10]

Store the container in a designated Satellite Accumulation Area (SAA) within or near the

laboratory where the waste is generated.

Ensure secondary containment is used to capture any potential leaks or spills.
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Segregate the container from incompatible chemicals.[10]

Step 4: Arranging for Disposal

Once the container is full, or when you are finished generating this waste stream, arrange for

its removal.

Contact your institution's Environmental Health and Safety (EHS) office or equivalent

department to schedule a hazardous waste pickup.[6]

Follow their specific procedures for submitting a waste pickup request, which may involve

completing an online or paper form.[6]

A licensed hazardous waste transporter will then collect the waste for final disposal, which is

typically high-temperature incineration.[7]

Step 5: Disposal of Empty Containers

An empty container that held allylcyclohexane is also considered hazardous waste unless

properly decontaminated.

To decontaminate a container, triple-rinse it with a suitable solvent (e.g., ethanol or acetone).

The rinsate from this cleaning process must be collected and disposed of as hazardous

waste along with the allylcyclohexane.[10]

After triple-rinsing and air-drying, the container may be disposed of in the regular trash or

recycled, depending on institutional policies.[10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of allylcyclohexane.
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Allylcyclohexane Disposal Workflow
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Caption: Logical workflow for the safe disposal of allylcyclohexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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